![molecular formula C7H15NO B1320136 (3-Methylpiperidin-3-yl)methanol CAS No. 221298-00-6](/img/structure/B1320136.png)
(3-Methylpiperidin-3-yl)methanol
Overview
Description
The compound "(3-Methylpiperidin-3-yl)methanol" is a structural motif present in various molecules with potential biological activity. It is a derivative of piperidine, a six-membered heterocyclic amine, which is often found in pharmaceutical compounds due to its ability to interact with biological targets. The methyl group and hydroxymethyl functional group on the piperidine ring can influence the molecule's physical properties, reactivity, and interaction with biological systems.
Synthesis Analysis
The synthesis of related piperidine derivatives has been reported in the literature. For instance, an asymmetric synthesis of the orexin receptor antagonist MK-6096 piperidine core, which is structurally similar to "this compound," was achieved in four steps with a 40% overall yield from methyl vinyl ketone and diethyl malonate. A key step in this synthesis involved a crystallization-induced dynamic resolution, which efficiently converted a mixture of lactam acids into the desired trans-lactam acid salt with high diastereomeric excess and yield .
Molecular Structure Analysis
The molecular structure of a related compound, "(3-Methyl-1,5-dioxaspiro[5.5]undecan-3-yl)Methanol," was characterized using various techniques, including single-crystal X-ray diffraction. The crystal structure analysis revealed that the 1,3-dioxane ring in the compound adopts a non-planar chair conformation, and the molecules are connected by hydrogen bonding, forming a one-dimensional chain structure .
Chemical Reactions Analysis
The synthesis of enantiopure piperidine derivatives, such as "[(2S,4R)-1-cyclohexyl-4-methylpiperidin-2-yl]methanol," involves the preparation from racemic precursors like alaninol. These chiral ligands have shown unique behavior in controlling the stereochemistry of reactions, such as the addition of diethylzinc to benzaldehyde, which is a benchmark reaction for testing asymmetric induction in organic synthesis .
Physical and Chemical Properties Analysis
The physical and chemical properties of piperidine derivatives are influenced by their molecular structure. For example, the presence of a methyl group and a hydroxymethyl group can affect the compound's boiling point, solubility, and reactivity. The crystal structure analysis provides insights into the density and melting points of these compounds, which are crucial for their practical applications and biological activity .
Scientific Research Applications
Synthesis of Chiral Ligands
(Alvarez-Ibarra, Luján, & Quiroga-Feijóo, 2010) discuss the synthesis of enantiopure β-amino alcohols based on l-pipecolinic acid, which includes compounds related to (3-Methylpiperidin-3-yl)methanol. These ligands display unique behavior in stereocontrol of reactions, specifically in the catalytic addition of diethylzinc to benzaldehyde.
Biological Conversion in E. coli
Whitaker et al. (2017) in their study on Engineering the biological conversion of methanol to specialty chemicals in Escherichia coli showcase how methanol can be used as a substrate for the biological production of chemicals and fuels. The research demonstrates E. coli's ability to convert methanol into biomass components, highlighting the potential of this compound in biotechnological applications.
N-Methylation of Amines and Transfer Hydrogenation
Sarki et al. (2021) investigate the use of methanol in Simple RuCl3‐catalyzed N‐Methylation of Amines and Transfer Hydrogenation. Their research focuses on using methanol as a hydrogen source and C1 synthon, demonstrating its application in N-methylation and tandem reactions, which could include derivatives of (3-Methylppiperidin-3-yl)methanol.
Biocatalytic Transamination and Resolution
Chung et al. (2015) in their work on Synthesis of ((3R,6R)-6-Methylpiperidin-3-yl)methanol describe an asymmetric synthesis process. This involves a biocatalytic transamination process, which could be relevant for producing variants of this compound with specific chirality.
Methanol Utilization in Organic Synthesis
Biswas and Srimani (2021) discuss the Ru-Catalyzed Selective Catalytic Methylation employing methanol as a C1 source. This research is significant for understanding how methanol, and by extension this compound, can be used in organic synthesis to form carbon-carbon and carbon-nitrogen bonds.
Impact on Lipid Dynamics
Nguyen et al. (2019) in their study on Methanol Accelerating DMPC Flip-Flop and Transfer: A SANS Study show the effect of methanol on lipid dynamics in biological membranes. This research could be relevant for understanding the interactions of this compound with biological systems.
Methanol Production and Applications
Dalena et al. (2018) provide an overview of methanol production and applications, which could be extended to the specific case of this compound, given its structural relationship to methanol.
Catalytic Methylation with Rare Earth Elements
Richard and Fan (2018) discuss the use of rare earth elements in methanol synthesis catalysis, which could have implications for the synthesis and applications of this compound.
Safety and Hazards
Mechanism of Action
Target of Action
Piperidine derivatives, which this compound is a part of, are known to be important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .
Mode of Action
It’s known that piperidine derivatives can interact with various biological targets, leading to changes in cellular processes . The mechanism includes two iridium(III)-catalyzed sequential cascades of hydroxyl oxidation, amination, and imine reduction by hydrogen transfer via a metal catalyst .
Biochemical Pathways
Piperidine derivatives are known to be involved in a variety of biological processes .
Pharmacokinetics
The compound is a liquid at room temperature , which may influence its absorption and distribution.
Result of Action
As a piperidine derivative, it may have various pharmacological effects depending on its specific targets .
Biochemical Analysis
Biochemical Properties
(3-Methylpiperidin-3-yl)methanol plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, it has been observed to interact with alcohol dehydrogenase, an enzyme responsible for the oxidation of alcohols to aldehydes or ketones. The interaction between this compound and alcohol dehydrogenase involves the binding of the compound to the active site of the enzyme, leading to a conformational change that enhances the enzyme’s catalytic activity .
Cellular Effects
The effects of this compound on cellular processes are diverse. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound can modulate the activity of G-protein coupled receptors (GPCRs), which are involved in transmitting signals from the extracellular environment to the cell interior. This modulation can lead to changes in gene expression and alterations in cellular metabolism, affecting processes such as cell growth and differentiation .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. One key mechanism involves the binding of the compound to specific biomolecules, such as enzymes and receptors. For example, this compound can inhibit the activity of certain enzymes by binding to their active sites, preventing substrate access and subsequent catalytic activity. Additionally, the compound can activate other enzymes by inducing conformational changes that enhance their activity .
Temporal Effects in Laboratory Settings
The stability and degradation of this compound in laboratory settings are crucial for understanding its long-term effects on cellular function. Studies have shown that the compound remains stable under standard laboratory conditions for extended periods. Prolonged exposure to light and heat can lead to its degradation, resulting in the formation of by-products that may affect cellular processes. In vitro and in vivo studies have demonstrated that this compound can have long-term effects on cellular function, including alterations in gene expression and metabolic activity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to have minimal toxic effects and can enhance certain physiological processes. At high doses, this compound can exhibit toxic effects, including liver and kidney damage. These adverse effects are likely due to the accumulation of the compound and its metabolites in these organs, leading to cellular stress and damage .
Metabolic Pathways
This compound is involved in several metabolic pathways, including the oxidation of alcohols and the synthesis of secondary metabolites. The compound interacts with enzymes such as alcohol dehydrogenase and aldehyde dehydrogenase, facilitating the conversion of alcohols to aldehydes and carboxylic acids. These metabolic reactions are essential for maintaining cellular homeostasis and energy production .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be transported across cell membranes via passive diffusion or active transport mechanisms. Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation in specific cellular compartments .
Subcellular Localization
This compound is localized in various subcellular compartments, including the cytoplasm, mitochondria, and endoplasmic reticulum. The compound’s subcellular localization is influenced by targeting signals and post-translational modifications that direct it to specific organelles. This localization is crucial for its activity and function, as it allows this compound to interact with specific biomolecules and participate in cellular processes .
properties
IUPAC Name |
(3-methylpiperidin-3-yl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c1-7(6-9)3-2-4-8-5-7/h8-9H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMGCHHGYZKQCNX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCNC1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60598913 | |
Record name | (3-Methylpiperidin-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60598913 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
221298-00-6 | |
Record name | (3-Methylpiperidin-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60598913 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (3-methylpiperidin-3-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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